(2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide

• IUPAC Name: (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide
• InChI: InChI=1S/C14H20N6O/c1-9(2)7-13(15)14(21)16-11-5-4-6-12(8-11)20-10(3)17-18-19-20/h4-6,8-9,13H,7,15H2,1-3H3,(H,16,21)/t13-/m0/s1
• InChI Key: STVFAXXBDUBMLP-ZDUSSCGKSA-N
• Canonical SMILES: CC1=NN=NN1C2=CC=CC(=C2)NC(=O)C(CC(C)C)N
• Isomeric SMILES: CC1=NN=NN1C2=CC=CC(=C2)NC(=O)[C@H](CC(C)C)N
• Molecular Formula: C14H20N6O
• Molecular Weight: 288.35 g/mol

Description

(2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue (GHS) that stimulates the secretion of growth hormone (GH) and insulin-like growth factor 1 (IGF-1). MK-677 has been shown to have potential therapeutic applications in the treatment of growth hormone deficiency, osteoporosis, and muscle wasting disorders.

Mechanism of Action

(2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide acts as a GHS by binding to the ghrelin receptor in the brain, which stimulates the release of GH from the pituitary gland. The increased GH levels lead to an increase in IGF-1 levels, which in turn promotes growth and repair of tissues throughout the body.
Biochemical and Physiological Effects:
In addition to its effects on GH and IGF-1 levels, (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide has been shown to have other biochemical and physiological effects. It has been found to increase appetite and food intake, which may contribute to its effects on muscle mass and bone density. (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide has also been shown to improve sleep quality and reduce markers of inflammation.

Advantages and Limitations for Lab Experiments

(2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide has several advantages for lab experiments. It is orally active and has a long half-life, which allows for convenient dosing and sustained effects. However, there are also limitations to its use in lab experiments. (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide can be expensive and may require specialized equipment for synthesis and analysis. Additionally, its effects on GH and IGF-1 levels can vary depending on factors such as age, sex, and baseline hormone levels.

Future Directions

There are several potential future directions for research on (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide. One area of interest is its potential use in the treatment of muscle wasting disorders such as sarcopenia and cachexia. Another area of interest is its effects on cognitive function and neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to better understand the long-term safety and efficacy of (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide in humans.

Synthesis Methods

(2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide is synthesized through a multistep process that involves the condensation of 4-methyl-3-nitrobenzonitrile with 5-methyltetrazole, followed by reduction and acylation to yield the final product. The synthesis method has been optimized to produce high yields of pure (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide.

Scientific Research Applications

(2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide has been extensively studied for its potential therapeutic applications. It has been shown to increase GH and IGF-1 levels in both healthy and growth hormone-deficient adults. (2S)-2-amino-4-methyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pentanamide has also been found to increase bone mineral density and muscle mass in elderly adults, and to improve muscle wasting in patients with chronic heart failure.